Cas no 2309750-02-3 (2-bromo-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-5-methoxybenzamide)

• Product Name: 2-bromo-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-5-methoxybenzamide
• CAS No: 2309750-02-3
• MF: C₁₆H₂₂BrNO₄S
• MW: 404.319182872772
• CID: 6508961
• PubChem ID: 131703272
• Update Time: 2025-07-21

2-bromo-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-5-methoxybenzamide
• 2-bromo-N-{[4-(2-hydroxyethoxy)thian-4-yl]methyl}-5-methoxybenzamide
• AKOS040704866
• 2309750-02-3
• 2-bromo-N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]-5-methoxybenzamide
• F6571-2866
• 2-bromo-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)-5-methoxybenzamide

• Inchi： 1S/C16H22BrNO4S/c1-21-12-2-3-14(17)13(10-12)15(20)18-11-16(22-7-6-19)4-8-23-9-5-16/h2-3,10,19H,4-9,11H2,1H3,(H,18,20)
• InChI Key： WJKRNPSUYAUARR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCC1(CCSCC1)OCCO)=O)OC

Computed Properties

• Exact Mass: 403.04529g/mol
• Monoisotopic Mass: 403.04529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.1Ų

Additional information on 2-bromo-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-5-methoxybenzamide

Introduction to 2-bromo-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-5-methoxybenzamide (CAS No. 2309750-02-3)

2-bromo-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-5-methoxybenzamide, with the CAS number 2309750-02-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in drug discovery and molecular biology. The presence of multiple functional groups, including a bromo substituent, a thiazole ring, and an amide moiety, makes it a versatile scaffold for further chemical modifications and biological investigations.

The compound's structure is characterized by a benzamide core substituted with a 4-(2-hydroxyethoxy)thian-4-ylmethyl group. This particular arrangement of functional groups suggests potential interactions with biological targets, making it a valuable candidate for exploring new therapeutic pathways. The benzamide moiety is known for its role in various pharmacological applications, while the thiazole ring is frequently encountered in biologically active molecules. The bromo substituent on the aromatic ring further enhances its utility as a synthetic intermediate, allowing for further derivatization and structural diversification.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological processes through precise targeting of molecular mechanisms. The 2-bromo-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-5-methoxybenzamide structure presents an intriguing opportunity for such investigations. Its unique combination of functional groups positions it as a potential lead compound for the discovery of new drugs targeting various diseases, including those related to inflammation, cancer, and neurological disorders.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in critical biological pathways. The hydroxyl group in the ethoxy side chain can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. Additionally, the amide bond provides a site for conformational flexibility, allowing for the optimization of binding properties through structural modifications. These features make 2-bromo-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-5-methoxybenzamide an attractive candidate for further exploration in medicinal chemistry.

The bromo substituent on the aromatic ring not only serves as a handle for synthetic transformations but also contributes to the compound's electronic properties, influencing its reactivity and interaction with biological targets. This feature has been exploited in various drug discovery programs to develop compounds with enhanced binding affinity and selectivity. The methoxy group at position 5 further modulates the electronic environment of the benzene ring, potentially affecting the compound's solubility and metabolic stability.

Recent studies have highlighted the importance of heterocyclic compounds in drug development due to their diverse biological activities and structural versatility. The thiazole ring in 2-bromo-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-5-methoxybenzamide is a well-known pharmacophore found in many bioactive molecules. Thiazole derivatives have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The incorporation of this motif into a benzamide framework suggests that this compound may exhibit similar biological properties while offering new opportunities for drug design.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include bromination of the aromatic ring, nucleophilic substitution to introduce the thiazole moiety, and coupling reactions to form the amide bond. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical and clinical studies.

In conclusion, 2-bromo-N-{4-(2-hydroxyethoxy)thian-4-ylmethyl}-5-methoxybenzamide (CAS No. 2309750-02-3) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in future drug discovery efforts.